Cas no 2153163-40-5 (tert-butyl 2-formyl-2-(oxan-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-formyl-2-(oxan-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2153163-40-5
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5825213
• PubChem ID: 165779223
• Update Time: 2025-10-28

tert-butyl 2-formyl-2-(oxan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-formyl-2-(oxan-2-yl)pyrrolidine-1-carboxylate
• 2153163-40-5
• EN300-1620694

• Inchi： 1S/C15H25NO4/c1-14(2,3)20-13(18)16-9-6-8-15(16,11-17)12-7-4-5-10-19-12/h11-12H,4-10H2,1-3H3
• InChI Key： YFGQZXWEUVSZDT-UHFFFAOYSA-N
• SMILES： O1CCCCC1C1(C=O)CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl 2-formyl-2-(oxan-2-yl)pyrrolidine-1-carboxylate

tert-butyl 2-formyl-2-(oxan-2-yl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-formyl-2-(oxan-2-yl)pyrrolidine-1-carboxylate, identified by the CAS number NO2153163-40-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a formyl group, an oxane (tetrahydropyran) moiety, and a tert-butyl ester group. The combination of these functional groups makes it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of tert-butyl 2-formyl-2-(oxan-2-yl)pyrrolidine-1-carboxylate in the development of advanced materials and drug delivery systems. Its ability to undergo various transformations, such as cyclization reactions and esterification, has made it a valuable intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to construct complex molecular frameworks that exhibit promising pharmacological properties.

The synthesis of tert-butyl 2-formyl-2-(oxan-2-yl)pyrrolidine-1-carboxylate typically involves multi-step reactions, including nucleophilic substitutions and ring-closing processes. The use of green chemistry principles in its preparation has been explored to enhance sustainability and reduce environmental impact. These efforts align with the growing demand for eco-friendly chemical processes in the pharmaceutical and fine chemical industries.

In terms of applications, this compound has shown potential in the field of polymer science. Its ability to form stable polymers with tailored properties has been investigated for use in high-performance materials, such as thermoplastics and elastomers. Additionally, its role as a precursor in the synthesis of bioactive molecules has been extensively studied, particularly in the context of drug design and development.

The structural versatility of tert-butyl 2-formyl-2-(oxan-2-yl)pyrrolidine-1-carboxylate allows for a wide range of modifications, enabling researchers to tailor its properties for specific applications. For example, the formyl group can be converted into other functional groups, such as hydroxamic acids or aldehydes, through simple chemical transformations. Similarly, the tert-butyl ester group can be cleaved under specific conditions to yield carboxylic acids or other derivatives.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have been employed to predict its interaction with various catalysts and substrates, facilitating the design of more efficient synthetic routes. These computational tools have also been instrumental in understanding the stereochemical outcomes of key reactions involving this compound.

In conclusion, tert-butyl 2-formyl-2-(oxan-2-yl)pyrrolidine-1-carboxylate is a multifaceted organic compound with a wealth of applications across diverse fields. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis, while ongoing research continues to uncover new possibilities for its use in cutting-edge technologies.